3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-(1-benzofuran-2-yl)-1-benzylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C19H14N2O2/c22-13-16-12-21(11-14-6-2-1-3-7-14)20-19(16)18-10-15-8-4-5-9-17(15)23-18/h1-10,12-13H,11H2
• InChI Key: HBRRKHIEUQLAJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CC4=CC=CC=C4O3)C=O
• Molecular Formula: C19H14N2O2
• Molecular Weight: 302.3 g/mol

Description

The compound “3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazole-4-carbaldehyde” is a complex organic molecule that contains a benzofuran moiety. Benzofuran is a heterocyclic compound that is ubiquitous in nature and is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves reactions such as cyclization. For instance, a related compound, 3-(1-benzofuran-2-yl)-5-substituted aryl-1,2-oxazole, has been synthesized by the reaction of Benzofuran chalcone with hydroxylamine hydrochloride in the presence of sodium acetate in ethanol. A specific synthesis method for “3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazole-4-carbaldehyde” is not found in the search results.

Scientific Research Applications

Antitumor Activity

• Benzofuran derivatives have been investigated for their antitumor properties. .

Antibacterial Properties

• .

Anti-Hepatitis C Virus (HCV) Activity

• A novel macrocyclic benzofuran compound was discovered with anti-HCV activity. .

Synthetic Applications

• Novel methods for constructing benzofuran rings have been developed. .

Future Directions

Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs. Therefore, the study and development of “3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazole-4-carbaldehyde” and similar compounds could be a promising direction for future research in medicinal chemistry.

Mechanism of Action

Target of Action

Benzofuran derivatives, which this compound is a part of, have been found to be efficient antimicrobial agents . They are active towards different clinically approved targets .

Mode of Action

Benzofuran derivatives have been reported to interact with their targets leading to their antimicrobial effects .

Biochemical Pathways

Benzofuran derivatives have been reported to affect various biological and pharmacological pathways .

Pharmacokinetics

It has been noted that improved bioavailability is one of the targets achieved with most of the more recent benzofuran compounds .

Result of Action

Benzofuran derivatives have been reported to have a wide array of biological activities .

Action Environment

The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery .